Cas no 2416235-46-4 (N-[(3-Fluoro-4-morpholin-4-ylphenyl)methyl]-6-methoxypyrimidin-4-amine)

• Product Name: N-[(3-Fluoro-4-morpholin-4-ylphenyl)methyl]-6-methoxypyrimidin-4-amine
• CAS No: 2416235-46-4
• MF: C₁₆H₁₉FN₄O₂
• MW: 318.346066713333
• CID: 6410763
• PubChem ID: 146155361
• Update Time: 2025-10-29

N-[(3-Fluoro-4-morpholin-4-ylphenyl)methyl]-6-methoxypyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Z1688299364
• N-[(3-Fluoro-4-morpholin-4-ylphenyl)methyl]-6-methoxypyrimidin-4-amine
• EN300-7501932
• N-{[3-fluoro-4-(morpholin-4-yl)phenyl]methyl}-6-methoxypyrimidin-4-amine
• 2416235-46-4

• Inchi： 1S/C16H19FN4O2/c1-22-16-9-15(19-11-20-16)18-10-12-2-3-14(13(17)8-12)21-4-6-23-7-5-21/h2-3,8-9,11H,4-7,10H2,1H3,(H,18,19,20)
• InChI Key： UBKAWDNUPRAKPI-UHFFFAOYSA-N
• SMILES： FC1C=C(CNC2C=C(N=CN=2)OC)C=CC=1N1CCOCC1

Computed Properties

• Exact Mass: 318.14920402g/mol
• Monoisotopic Mass: 318.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.5Ų

Additional information on N-[(3-Fluoro-4-morpholin-4-ylphenyl)methyl]-6-methoxypyrimidin-4-amine

Professional Introduction to N-[(3-Fluoro-4-morpholin-4-ylphenyl)methyl]-6-methoxypyrimidin-4-amine (CAS No. 2416235-46-4)

N-[(3-Fluoro-4-morpholin-4-ylphenyl)methyl]-6-methoxypyrimidin-4-amine, identified by its CAS number 2416235-46-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a fluoro substituent and a morpholine ring, contribute to its unique chemical properties and biological interactions, making it a subject of intense research interest.

The morpholine moiety in N-[(3-Fluoro-4-morpholin-4-ylphenyl)methyl]-6-methoxypyrimidin-4-amine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. Morpholine derivatives are known for their ability to enhance solubility and improve oral bioavailability, which are critical factors in drug development. The incorporation of a fluoro atom at the 3-position of the phenyl ring further enhances the compound's metabolic stability and binding affinity to biological targets. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. Pyrimidine derivatives, such as N-[(3-Fluoro-4-morpholin-4-ylphenyl)methyl]-6-methoxypyrimidin-4-amine, have shown promising results in preclinical studies due to their ability to interact with key biological pathways involved in disease progression. The methoxy group at the 6-position of the pyrimidine ring contributes to the compound's ability to modulate enzyme activity and receptor binding, thereby exerting therapeutic effects.

The synthesis of N-[(3-Fluoro-4-morpholin-4-yphenyl)methyl]-6-methoxypyrimidin -4 -amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoro substituent is particularly challenging due to its high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have enabled researchers to efficiently incorporate fluorine atoms into complex molecular frameworks, thereby expanding the library of fluorinated compounds available for drug discovery.

The biological activity of N -[(3 -Fluoro - 4 - morpholin - 4 - ylphenyl) methyl] - 6 - methoxypyrimidin - 4 - amine has been extensively studied in various cellular and animal models. Preliminary findings suggest that this compound exhibits potent inhibitory effects on several key enzymes and receptors implicated in disease pathogenesis. For instance, studies have demonstrated its ability to inhibit kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and enhanced apoptosis. Additionally, the compound has shown anti-inflammatory properties by modulating cytokine production and immune cell function.

The pharmacokinetic profile of N - [(3 - Fluoro - 4 - morpholin - 4 - ylphenyl) methyl] - 6 - methoxypyrimidin - 4 - amine has been carefully evaluated to ensure optimal therapeutic efficacy and safety. In vivo studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for clinical development. The high solubility imparted by the < strong > morpholine strong > moiety enhances oral bioavailability, while the metabolic stability provided by the < strong > fluoro strong > substituent prolongs its half-life in circulation.

The development of N - [(3 - Fluoro - 4 - morpholin - 4 ylphenyl) methyl] - 6 methoxypyrimidin - 4 amine as a therapeutic agent is part of a broader effort to discover novel drugs that address unmet medical needs. The compound's unique structural features and demonstrated biological activity position it as a valuable tool for further research into new treatment strategies. As our understanding of disease mechanisms continues to evolve, compounds like N-[ (3-fluoro--morpholin--yphenyl)methyl]-6-methoxypyrimidin--amine will play an increasingly important role in shaping the future of medicine.

In conclusion, N-[ (3-fluoro--morpholin--yphenyl)methyl]-6-methoxypyrimidin--amine (CAS No. 2416235--46-- is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of chemical features, including the presence of a fluoro substituent and a morpholine ring, contributes to its favorable pharmacokinetic properties and potent biological effects. Further research is warranted to fully elucidate its mechanism of action and explore its potential as a therapeutic agent in various clinical settings.